Cas no 329330-36-1 (Butanamide, 4-[4-(hydroxymethyl)-3-methoxyphenoxy]-)

• Product Name: Butanamide, 4-[4-(hydroxymethyl)-3-methoxyphenoxy]-
• CAS No: 329330-36-1
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 1454176
• PubChem ID: 71447193
• Update Time: 2025-04-20

Butanamide, 4-[4-(hydroxymethyl)-3-methoxyphenoxy]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-[4-(hydroxymethyl)-3-methoxyphenoxy]-
• 4-[4-(hydroxymethyl)-3-methoxyphenoxy]butanamide
• 329330-36-1
• DTXSID90855526

• Inchi： 1S/C12H17NO4/c1-16-11-7-10(5-4-9(11)8-14)17-6-2-3-12(13)15/h4-5,7,14H,2-3,6,8H2,1H3,(H2,13,15)
• InChI Key： MARRNSZYTXDKSI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CO)=C(C=1)OC)CCCC(N)=O

Computed Properties

• Exact Mass: 239.11581
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.78